![molecular formula C21H20ClFN4O2 B2382243 1-(3-chloro-4-fluorophenyl)-3-(3-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)propyl)urea CAS No. 1058498-45-5](/img/structure/B2382243.png)
1-(3-chloro-4-fluorophenyl)-3-(3-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)propyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-chloro-4-fluorophenyl)-3-(3-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)propyl)urea is a useful research compound. Its molecular formula is C21H20ClFN4O2 and its molecular weight is 414.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Reactions
- 1-(3-chloro-4-fluorophenyl)-3-(3-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)propyl)urea is involved in the synthesis of pyridazine derivatives, which are used in various chemical reactions. These derivatives are synthesized through Claisen condensation reactions and can further react with compounds like urea and thiourea (Heinisch, 1973).
Antioxidant Activity
- Compounds related to this compound have been evaluated for their antioxidant activities. This includes studies on derivatives synthesized through condensation reactions, highlighting their potential as antioxidants (George, Sabitha, Kumar, & Ravi, 2010).
Enzyme Inhibition and Biological Activities
Related compounds have been synthesized and evaluated for their inhibitory effects on enzymes like acetylcholinesterase and butyrylcholinesterase. These studies indicate potential therapeutic applications in treating diseases like Alzheimer’s (Kurt, Gazioğlu, Sonmez, & Kuçukislamoglu, 2015).
Novel urea derivatives have been explored for their antimicrobial properties. These studies involve synthesizing and characterizing compounds that exhibit significant antimicrobial activity, suggesting their potential use in developing new antimicrobial agents (Rani, Praveena, Spoorthy, & Ravindranath, 2014).
Related urea/thiourea derivatives have been synthesized and assessed for anticonvulsant activity. This highlights their potential in the development of new treatments for convulsive disorders (Thakur, Deshmukh, Jha, & Kumar, 2017).
Research has been conducted on pyridazinone derivatives, similar in structure, for their anticancer, antiangiogenic, and antioxidant properties. These studies provide insights into the potential therapeutic applications of these compounds in cancer treatment (Kamble, Sawant, Sawant, Pisal, Gacche, Kamble, & Kamble, 2015).
Molecular and Computational Studies
- Computational studies have been performed on related compounds to understand their electronic and optical properties, providing valuable insights for applications in nonlinear optics and optoelectronics (Shkir, AlFaify, Arora, Ganesh, Abbas, & Yahia, 2018).
properties
IUPAC Name |
1-(3-chloro-4-fluorophenyl)-3-[3-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]propyl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClFN4O2/c1-14-3-5-15(6-4-14)19-9-10-20(28)27(26-19)12-2-11-24-21(29)25-16-7-8-18(23)17(22)13-16/h3-10,13H,2,11-12H2,1H3,(H2,24,25,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVPDHZRMARETRF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCNC(=O)NC3=CC(=C(C=C3)F)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClFN4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.